Cas no 1798-11-4 (4-Nitrophenoxyacetic Acid)

4-Nitrophenoxyacetic Acid Properties

Names and Identifiers

• 2-(4-Nitrophenoxy)acetic acid
• p-Nitrophenoxyacetic acid
• 4-Nitrophenoxyacetic Acid
• (4-Nitrophenoxy)acetic acid
• (4-Nitro-phenoxy)-essigsaeure
• 2-(p-nitrophenoxy)acetic acid
• Acetic acid,(4-nitrophenoxy)
• Acetic acid,2-(4-nitrophenoxy)
• ACETIC ACID,p-NITROPHENOXY
• Ba 2690
• (4-Nitro-phenoxy)-acetic acid
• Acetic acid, (4-nitrophenoxy)-
• Acetic acid, 2-(4-nitrophenoxy)-
• AVDLFIONKHGQAP-UHFFFAOYSA-N
• 4-nitrophenoxy acetic acid
• Oprea1_291146
• (4-nitrophenoxy) acetic acid
• (4-nitrophenoxy)-acetic acid
• SCHEMB
• +Expand

• MDL： MFCD00017030
• InChIKey： AVDLFIONKHGQAP-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO5/c10-8(11)5-14-7-3-1-6(2-4-7)9(12)13/h1-4H,5H2,(H,10,11)
• SMILES： O(C([H])([H])C(=O)O[H])C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]
• BRN： 2051970

Computed Properties

• Exact Mass: 197.032422g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.032422g/mol
• Monoisotopic Mass: 197.032422g/mol
• Topological Polar Surface Area: 92.4Ų
• Heavy Atom Count: 14
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.58140
• PSA: 92.35000
• Refractive Index: 1.5700 (estimate)
• Boiling Point: 399.9 ℃ at 760 mmHg
• Melting Point: 187.0 to 190.0 deg-C
• Color/Form: White or beige crystalline powder
• Solubility: Not determined
• Density: 1.5023 (rough estimate)

4-Nitrophenoxyacetic Acid Security Information

• Symbol: GHS07
• RTECS：AJ1100000
• Safety Instruction： S37/39-S26
• Risk Phrases：R44
• Dangerous goods sign： Xn Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 44-36/37/38-22
• HazardClass：IRRITANT

4-Nitrophenoxyacetic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%